Cas no 101350-46-3 (Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)phenyl-)

• Product Name: Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)phenyl-
• CAS No: 101350-46-3
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 218154
• PubChem ID: 3063662
• Update Time: 2025-04-19

Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(4,5-dihydro-5-phenyl-1H-pyrazol-1-yl)phenyl-
• phenyl-(3-phenyl-3,4-dihydropyrazol-2-yl)methanone
• 1H-Pyrazole, 4,5-dihydro-1-benzoyl-5-phenyl-
• 1-Benzoyl-5-phenyl-4,5-dihydro-1H-pyrazole
• 1-Benzoyl-5-phenyl-2-pyrazoline
• CHEMBL4564157
• BDBM50513002
• Phenyl(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)methanone
• SCHEMBL9370395
• VATSZXIZOIMIAN-UHFFFAOYSA-N
• 101350-46-3
• DTXSID60906074

• Inchi： 1S/C16H14N2O/c19-16(14-9-5-2-6-10-14)18-15(11-12-17-18)13-7-3-1-4-8-13/h1-10,12,15H,11H2
• InChI Key： VATSZXIZOIMIAN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C(C2C=CC=CC=2)CC=N1

Computed Properties

• Exact Mass: 250.11072
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67